Cas no 333444-49-8 (1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole)
1-(2-Chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole is a fluorinated pyrazole derivative characterized by its nitro and chloro-fluoro substituted phenyl groups. This compound exhibits structural features that make it valuable in pharmaceutical and agrochemical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing (nitro, fluoro, chloro) and aromatic groups enhances its reactivity in nucleophilic substitution and coupling reactions. Its well-defined molecular structure allows for precise modifications, facilitating the development of targeted compounds. The compound’s stability under standard conditions ensures reliable handling and storage, while its purity and consistency support reproducible results in synthetic applications.
333444-49-8 structure
Product Name:1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole
CAS No:333444-49-8
MF:C10H7ClFN3O2
MW:255.632884263992
MDL:MFCD02575856
CID:4646566
PubChem ID:846910
Update Time:2025-05-28
1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-
- 1-(2-CHLORO-6-FLUOROBENZYL)-4-NITRO-1H-PYRAZOLE
- 1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole
-
- MDL: MFCD02575856
- Inchi: 1S/C10H7ClFN3O2/c11-9-2-1-3-10(12)8(9)6-14-5-7(4-13-14)15(16)17/h1-5H,6H2
- InChI Key: AEWOERYNXQSNFO-UHFFFAOYSA-N
- SMILES: N1(CC2=C(F)C=CC=C2Cl)C=C([N+]([O-])=O)C=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 401.5±40.0 °C at 760 mmHg
- Flash Point: 196.6±27.3 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole Pricemore >>
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| Apollo Scientific | PC410308-1g |
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333444-49-8 | 1g |
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1-(2-Chloro-6-fluoro-benzyl)-4-nitro-1H-pyrazole |
333444-49-8 | 5g |
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| Enamine | EN300-230305-0.05g |
1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-1H-pyrazole |
333444-49-8 | 95% | 0.05g |
$65.0 | 2024-06-20 | |
| Enamine | EN300-230305-0.1g |
1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-1H-pyrazole |
333444-49-8 | 95% | 0.1g |
$97.0 | 2024-06-20 | |
| Enamine | EN300-230305-0.25g |
1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-1H-pyrazole |
333444-49-8 | 95% | 0.25g |
$138.0 | 2024-06-20 | |
| Enamine | EN300-230305-0.5g |
1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-1H-pyrazole |
333444-49-8 | 95% | 0.5g |
$217.0 | 2024-06-20 | |
| Enamine | EN300-230305-1.0g |
1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-1H-pyrazole |
333444-49-8 | 95% | 1.0g |
$278.0 | 2024-06-20 | |
| Enamine | EN300-230305-2.5g |
1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-1H-pyrazole |
333444-49-8 | 95% | 2.5g |
$468.0 | 2024-06-20 | |
| Enamine | EN300-230305-5.0g |
1-[(2-chloro-6-fluorophenyl)methyl]-4-nitro-1H-pyrazole |
333444-49-8 | 95% | 5.0g |
$785.0 | 2024-06-20 |
1-(2-chloro-6-fluorophenyl)methyl-4-nitro-1H-pyrazole Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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